Cas no 925252-23-9 (3-(3-Benzyl-1,2,4-oxadiazol-5-yl)propan-1-ol)

• Product Name: 3-(3-Benzyl-1,2,4-oxadiazol-5-yl)propan-1-ol
• CAS No: 925252-23-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 2113100
• Update Time: 2023-08-03

3-(3-Benzyl-1,2,4-oxadiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-benzyl-1,2,4-oxadiazol-5-yl)propan-1-ol
• KULPEMIOTUCHSD-UHFFFAOYSA-N
• 3-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1-propanol
• 3-(3-Benzyl-1,2,4-oxadiazol-5-yl)propan-1-ol

• Inchi： 1S/C12H14N2O2/c15-8-4-7-12-13-11(14-16-12)9-10-5-2-1-3-6-10/h1-3,5-6,15H,4,7-9H2
• InChI Key： KULPEMIOTUCHSD-UHFFFAOYSA-N
• SMILES： O1C(CCCO)=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2